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Compound of Interest

Compound Name: 4-Azidobenzonitrile

Cat. No.: B1268391 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 4-Azidobenzonitrile (CAS

Number: 18523-41-6), a versatile reagent in chemical synthesis and drug development. This

document is intended for researchers, scientists, and professionals in the field, offering detailed

information on its chemical properties, safety data, and key experimental applications.

Core Data Summary
Below is a summary of the key identifiers and physical properties of 4-Azidobenzonitrile.

Property Value

CAS Number 18523-41-6

Molecular Formula C₇H₄N₄

Molecular Weight 144.13 g/mol

IUPAC Name 4-azidobenzonitrile

Synonyms p-Azidobenzonitrile, 4-Cyanophenyl azide

Safety and Hazard Information
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4-Azidobenzonitrile is classified as a hazardous substance and requires careful handling in a

laboratory setting. The following tables summarize its GHS classification and associated

precautionary statements.

GHS Hazard Classification[1]

Pictogram(s) Signal Word Hazard Class
Hazard
Statement(s)

Danger Danger
Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed

Skin Irritation

(Category 2)

H315: Causes skin

irritation

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity — Single

Exposure

H335: May cause

respiratory irritation

GHS Precautionary Statements[1]
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Category Statement(s)

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P271:

Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye

protection/face protection.

Response

P301 + P310: IF SWALLOWED: Immediately

call a POISON CENTER or doctor/physician.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water. P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P312:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth.

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols
Synthesis of 4-Azidobenzonitrile
A common synthetic route to 4-Azidobenzonitrile involves the diazotization of 4-

aminobenzonitrile followed by reaction with sodium azide.

Materials:

4-Aminobenzonitrile
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Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Sodium azide (NaN₃)

Sodium hydroxide (NaOH)

Dichloromethane

Water

Ice

Procedure:

Dissolve 4-aminobenzonitrile in a solution of hydrochloric acid and water.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add an aqueous solution of sodium nitrite dropwise while maintaining the temperature

below 5 °C.

Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

In a separate flask, dissolve sodium azide in water and cool to 0-5 °C.

Slowly add the diazonium salt solution to the sodium azide solution, again keeping the

temperature below 5 °C. Vigorous nitrogen evolution will be observed.

Allow the reaction mixture to stir for 1-2 hours while slowly warming to room temperature.

Extract the product with dichloromethane.

Wash the organic layer with a dilute sodium hydroxide solution and then with water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield 4-Azidobenzonitrile.
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Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
4-Azidobenzonitrile is a valuable reagent in "click chemistry," particularly in the copper-

catalyzed azide-alkyne cycloaddition (CuAAC) to form 1,2,3-triazoles.

Materials:

4-Azidobenzonitrile

A terminal alkyne

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

A suitable solvent (e.g., a mixture of water and t-butanol)

Procedure:

Dissolve 4-Azidobenzonitrile and the terminal alkyne in the chosen solvent system.

Add an aqueous solution of copper(II) sulfate pentahydrate to the mixture.

Add a freshly prepared aqueous solution of sodium ascorbate. The color of the solution may

change, indicating the reduction of Cu(II) to the catalytic Cu(I) species.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture can be worked up by various methods depending on

the properties of the triazole product, often involving extraction and purification by column

chromatography.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.

Caption: Workflow for the synthesis of 4-Azidobenzonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1268391?utm_src=pdf-body
https://www.benchchem.com/product/b1268391?utm_src=pdf-body
https://www.benchchem.com/product/b1268391?utm_src=pdf-body
https://www.benchchem.com/product/b1268391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for a CuAAC "click" reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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